Cas no 40018-25-5 (3-(2-Chlorophenyl)-3-oxopropanenitrile)
40018-25-5 structure
Product Name:3-(2-Chlorophenyl)-3-oxopropanenitrile
CAS No:40018-25-5
MF:C9H6ClNO
MW:179.603041172028
MDL:MFCD00051624
CID:55144
PubChem ID:160871139
Update Time:2025-04-18
3-(2-Chlorophenyl)-3-oxopropanenitrile Chemical and Physical Properties
Names and Identifiers
-
- 3-(2-Chlorophenyl)-3-oxopropanenitrile
- (2-Chlorobenzoyl)acetonitrile
- 2-Chlorobenzoylacetonitrile
- 3-(2-Chloro-phenyl)-3-oxo-propionitrile
- 2'-Chloro-2-cyanoacetophenone
- AKOS000170408
- 2-CHLOROBENZOYLACETONITIRLE
- SCHEMBL135637
- 3-(chlorophenyl)-3-oxo-propionitrile
- 3-(2-chlorophenyl)-3-oxopropanenitrile??
- SY013582
- AM20050186
- FT-0611921
- 40018-25-5
- 4001-82-5
- 0-chlorocyanoacetophenone
- 2'-CHLOROBENZOYLACETONITRILE
- MFCD00051624
- EN300-41328
- A6686
- C2580
- DTXSID40370158
- FT-0604211
- CL8846
- EC 609-772-9
- FS-3216
- CS-W016011
- ALBB-027424
- STK662209
- DB-020918
- benzenepropanenitrile, 2-chloro-beta-oxo-
-
- MDL： MFCD00051624
- Inchi： 1S/C9H6ClNO/c10-8-4-2-1-3-7(8)9(12)5-6-11/h1-4H,5H2
- InChI Key： SBSWHTFHLWSSQS-UHFFFAOYSA-N
- SMILES： ClC1C=CC=CC=1C(CC#N)=O
- BRN： 2413204
Computed Properties
- Exact Mass: 179.01400
- Monoisotopic Mass: 179.0137915g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 218
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 2
- XLogP3: nothing
- Topological Polar Surface Area: 40.9Ų
Experimental Properties
- Color/Form: powder
- Density: 1.2364 (rough estimate)
- Melting Point: 56.0 to 60.0 deg-C
- Boiling Point: 302.2℃ at 760 mmHg
- Flash Point: 136.6℃
- Refractive Index: 1.5330 (estimate)
- PSA: 40.86000
- LogP: 2.43638
- Solubility: Not determined
- Sensitiveness: Moisture Sensitive
3-(2-Chlorophenyl)-3-oxopropanenitrile Security Information
-
Symbol:
- Prompt：warning
- Signal Word：Danger
- Hazard Statement： H301,H315,H319,H335
-
Warning Statement：
P261,P301
P310,P305
P351
P338,P302
P352,P405,P501A - Hazardous Material transportation number：3276
- Hazard Category Code： R20/21/22;R36/37/38
- Safety Instruction： S36/37/39-S26-S22
-
Hazardous Material Identification：
- PackingGroup：III
- Storage Condition：-20°C
- Risk Phrases：R20/21/22; R36/37/38
- Packing Group：III
- Packing Group：III
3-(2-Chlorophenyl)-3-oxopropanenitrile Customs Data
- HS CODE：2926909090
- Customs Data：
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
3-(2-Chlorophenyl)-3-oxopropanenitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013027168-250mg |
2-Chlorobenzoylacetonitrile |
40018-25-5 | 97% | 250mg |
$499.20 | 2023-09-02 | |
| Alichem | A013027168-500mg |
2-Chlorobenzoylacetonitrile |
40018-25-5 | 97% | 500mg |
$815.00 | 2023-09-02 | |
| Alichem | A013027168-1g |
2-Chlorobenzoylacetonitrile |
40018-25-5 | 97% | 1g |
$1445.30 | 2023-09-02 | |
| Chemenu | CM252753-100g |
3-(2-Chlorophenyl)-3-oxopropanenitrile |
40018-25-5 | 95% | 100g |
$191 | 2021-06-16 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | C123304-25g |
3-(2-Chlorophenyl)-3-oxopropanenitrile |
40018-25-5 | 98% | 25g |
¥336.90 | 2023-09-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | C123304-5g |
3-(2-Chlorophenyl)-3-oxopropanenitrile |
40018-25-5 | 98% | 5g |
¥99.90 | 2023-09-03 | |
| TRC | C365023-5g |
2-Chlorobenzoylacetonitrile |
40018-25-5 | 5g |
$ 64.00 | 2023-04-18 | ||
| TRC | C365023-10 g |
2-Chlorobenzoylacetonitrile |
40018-25-5 | 10g |
$ 100.00 | 2022-01-10 | ||
| TRC | C365023-25 g |
2-Chlorobenzoylacetonitrile |
40018-25-5 | 25g |
$ 150.00 | 2022-01-10 | ||
| TRC | C365023-50 g |
2-Chlorobenzoylacetonitrile |
40018-25-5 | 50g |
$ 255.00 | 2022-01-10 |
3-(2-Chlorophenyl)-3-oxopropanenitrile Related Literature
-
Manna Huang,Ruina Yu,Ke Xu,Shuxian Ye,Shi Kuang,Xinhai Zhu,Yiqian Wan Chem. Sci. 2016 7 4485
40018-25-5 (3-(2-Chlorophenyl)-3-oxopropanenitrile) Related Products
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- 69316-09-2(3,5-Dichlorobenzoylacetonitrile)
- 6323-18-8(1-(2-Chlorophenyl)propan-1-one)
- 4640-66-8(3-(4-chlorophenyl)-3-oxopropanenitrile)
- 21667-62-9(3-(3-chlorophenyl)-3-oxopropanenitrile)
- 213382-05-9(2,3-Dichloropropiophenone)
- 75473-09-5(3-(2,3-Dichlorophenyl)-3-oxopropanenitrile)
- 71463-50-8(Benzenepropanenitrile,2,6-dichloro-b-oxo-)
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